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Compound of Interest

Compound Name: PVZB1194

Cat. No.: B15605635 Get Quote

Welcome to the technical support center for PVZB1194, a potent biphenyl-type inhibitor of

Kinesin Spindle Protein (KSP/Eg5). This resource is designed for researchers, scientists, and

drug development professionals to address common challenges, particularly those related to

solubility, and to provide guidance for its effective use in experiments.

Frequently Asked Questions (FAQs)
Q1: What is PVZB1194 and what is its mechanism of action?

PVZB1194 is a small molecule inhibitor that targets the Kinesin-5 motor protein, also known as

KSP or Eg5. It binds to an allosteric site on the motor domain. Inhibition of Eg5's ATPase

activity prevents the proper formation of the bipolar mitotic spindle, leading to mitotic arrest and

subsequent apoptosis in proliferating cells. This makes it a compound of interest for cancer

research.

Q2: What is the known solubility of PVZB1194?

PVZB1194 exhibits high solubility in Dimethyl Sulfoxide (DMSO).

Solvent Solubility (at 25°C)

DMSO > 250 mg/mL
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Quantitative solubility data for PVZB1194 in other common laboratory solvents such as water,

ethanol, or PBS is not readily available in published literature. It is presumed to have low

aqueous solubility based on its chemical structure and the common properties of kinase

inhibitors.

Q3: How should I prepare a stock solution of PVZB1194?

It is recommended to prepare a high-concentration stock solution in anhydrous, high-purity

DMSO. For detailed steps, please refer to the --INVALID-LINK--.

Q4: My PVZB1194 solution in DMSO appears to have precipitated after storage. What should I

do?

Precipitation can occur if the stock solution is not stored properly or if it has undergone multiple

freeze-thaw cycles. Gentle warming of the vial in a 37°C water bath with intermittent vortexing

can help redissolve the compound. To prevent this, it is crucial to aliquot the stock solution into

single-use volumes and store them at -20°C or -80°C.

Q5: I observe precipitation when I dilute my PVZB1194 DMSO stock into my aqueous assay

buffer. How can I prevent this?

This is a common issue for compounds with low aqueous solubility. Here are several strategies

to mitigate precipitation:

Stepwise Dilution: Perform serial dilutions in your aqueous buffer rather than a single large

dilution.

Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is as

low as possible (ideally ≤ 0.1%) to minimize solvent-induced toxicity and solubility issues.

Vortexing During Dilution: Add the DMSO stock drop-wise to the aqueous buffer while gently

vortexing to promote rapid mixing.

Use of Surfactants: In some in vitro assays, the inclusion of a low concentration of a non-

ionic surfactant, such as Tween® 20 (e.g., 0.01%), in the final dilution buffer can help

maintain the solubility of hydrophobic compounds. However, compatibility with your specific

assay must be verified.
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Issue Possible Cause Recommended Solution

Compound will not fully

dissolve in DMSO.

1. DMSO has absorbed

moisture (hygroscopic).2.

Concentration is too high for

the current conditions.

1. Use fresh, anhydrous, high-

purity DMSO. Use of ultrasonic

agitation may also aid

dissolution.[1]2. Gently warm

the solution to 37°C and

vortex. If it still does not

dissolve, prepare a new stock

at a lower concentration.

Precipitation observed in cell

culture media.

1. The final concentration of

PVZB1194 exceeds its

solubility limit in the aqueous

media.2. The final DMSO

concentration is too low to

maintain solubility.3.

Interaction with components in

the media (e.g., serum

proteins).

1. Perform a solubility test in

your specific cell culture

medium to determine the

maximum soluble

concentration.2. While keeping

the final DMSO concentration

below cytotoxic levels (typically

<0.5%), ensure it is sufficient.

A dose-response curve for

DMSO toxicity on your cell line

is recommended.3. Try pre-

diluting the PVZB1194 stock in

a small volume of serum-free

media before adding it to your

complete, serum-containing

media.

Inconsistent experimental

results.

1. Incomplete dissolution of the

compound.2. Degradation of

the compound due to improper

storage or multiple freeze-thaw

cycles.3. Precipitation of the

compound during the

experiment.

1. Visually inspect your stock

and working solutions for any

particulates before use.2.

Always use freshly prepared

working solutions from single-

use aliquots of the stock

solution.3. Re-evaluate your

dilution protocol to ensure the

compound remains in solution

throughout the assay.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

PVZB1194 powder

Anhydrous, high-purity DMSO

Sterile, conical-bottom polypropylene or glass vial

Vortex mixer

Calibrated pipette

Procedure:

Equilibrate the vial of PVZB1194 powder to room temperature before opening to prevent

moisture condensation.

In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of

PVZB1194 powder. The molecular weight of PVZB1194 is 319.27 g/mol . To prepare 1 mL of

a 10 mM stock solution, you will need 0.319 mg of the compound.

Add the calculated volume of anhydrous DMSO to the vial containing the PVZB1194 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. If necessary, gentle warming to 37°C can be applied.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions for Cell-Based Assays
Objective: To prepare a final working solution of PVZB1194 for treating cells, ensuring the final

DMSO concentration remains below 0.5%.
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Procedure:

Thaw a single-use aliquot of the 10 mM PVZB1194 stock solution at room temperature.

Prepare an intermediate dilution of the stock solution in pre-warmed complete cell culture

medium. For example, to prepare a 10 µM working solution from a 10 mM stock, you can

perform a 1:1000 dilution.

Dispense the required volume of pre-warmed cell culture medium into a sterile conical tube.

While gently vortexing the medium, add the calculated volume of the PVZB1194 stock

solution drop-by-drop to ensure rapid and uniform mixing.

Use this freshly prepared working solution immediately to treat your cells. Do not store

diluted aqueous solutions of PVZB1194.
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Caption: Mechanism of action of PVZB1194 on the mitotic pathway.
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Solubility Issue with PVZB1194

Is it the DMSO stock solution?

Use fresh, anhydrous DMSO.
Apply gentle heat (37°C) and vortex.

Yes

Is it the aqueous working solution?

No

Solution Optimized

Review dilution protocol:
- Stepwise dilution

- Vortex during addition
- Check final DMSO %

Yes

Consider solubility enhancers
(e.g., non-ionic surfactants)

if assay compatible.

Click to download full resolution via product page

Caption: Troubleshooting workflow for PVZB1194 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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